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Compound of Interest

Compound Name:
1-(2-Methoxy-5-

methylphenyl)ethanamine

CAS No.: 104338-22-9

Cat. No.: B011265

Get Quote

Executive Summary: Immediate Action Required
Do not dispose of this compound down the drain. 1-(2-Methoxy-5-methylphenyl)ethanamine
is a hazardous organic amine and a structural analogue to Schedule I controlled substances

(phenethylamines/amphetamines). It requires strict adherence to Zero-Discharge protocols to

prevent environmental contamination and regulatory violations under the Federal Analogue Act.

[1]

Preferred Disposal Method: High-Temperature Incineration via a DEA-Registered Reverse

Distributor or Licensed Hazardous Waste Hauler.

Chemical Profile & Hazard Assessment
Before initiating disposal, verify the material identity and associated risks.[1] This compound is

a primary amine and a positional isomer of known psychoactive substances.[1]
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Property Data Relevance to Disposal

Chemical Name
1-(2-Methoxy-5-

methylphenyl)ethanamine

Official shipping/manifest

name.

CAS Number 104338-22-9
Unique identifier for waste

profiling.[2]

Molecular Formula C₁₀H₁₅NO

Used for elemental

analysis/incinerator

acceptance.[1]

Chemical Class
Substituted Phenethylamine /

Amphetamine Derivative

High Risk: Potential CNS

activity; treat as a controlled

substance analogue.[1]

Physical State
Liquid (Free Base) or Solid

(Salt)

Liquids require flammability

precautions; solids require

dust control.[1][3]

Acidity/Basicity Basic (pKa ~9-10)
Corrosive: Incompatible with

acids and oxidizers.[1]

RCRA Codes
D001 (Ignitable), D002

(Corrosive)

EPA Waste Classification for

manifest.[1][3]

Critical Hazard Warning:

Corrosivity: Causes severe skin burns and eye damage.[1][4]

Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.[1]

Legal: Due to its structural similarity to Schedule I phenethylamines (e.g., DOM/STP), this

compound may be treated as a Controlled Substance Analogue under the Federal Analogue

Act if intended for human consumption.[1] Treat as Schedule I for disposal security.

Safety Precautions (PPE & Engineering Controls)
Never handle this waste stream alone.[1] Ensure a second person is aware of the operation.
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Respiratory Protection: N95 or P100 respirator for solids; Half-mask respirator with organic

vapor cartridges for liquids.[1]

Skin Protection: Double-gloving recommended.[1] Inner glove: Nitrile (4 mil); Outer glove:

Nitrile (8 mil) or Laminate (Silver Shield) for spill cleanup.[1][3]

Eye Protection: Chemical splash goggles and a face shield.[1]

Engineering Controls: All transfers must occur inside a certified chemical fume hood.

Waste Classification & Segregation
Proper segregation prevents dangerous chemical reactions (e.g., exotherms with acids) and

ensures acceptance by disposal facilities.[1][3]

Waste Stream:"Organic Alkaline - Toxic/Flammable"

Incompatibilities:

Do NOT mix with: Strong acids (HCl, H₂SO₄), Oxidizers (Peroxides, Nitrates), or

Halogenated solvents (unless specifically instructed by the hauler).[3]

Acceptable Co-solvents: Ethanol, Methanol, Isopropanol (for rinsing containers).[1][3]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Stock (Solid or Liquid)
Use this protocol for expired shelf stock or surplus research material.[3]

Inventory & Security: Weigh the container and log the exact mass. If the facility has a

Controlled Substance Officer, notify them immediately.[1]

Primary Containment: Keep the material in its original vial if possible. If the vial is damaged,

place it inside a clear, chemically resistant secondary container (e.g., HDPE jar).

Labeling: Affix a hazardous waste label immediately.

Text: "Hazardous Waste - Toxic, Corrosive, Flammable."[5]
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Constituents: "1-(2-Methoxy-5-methylphenyl)ethanamine (100%)."

Manifesting: Contact your licensed hazardous waste hauler (e.g., Clean Harbors, Veolia,

Stericycle).[1]

Request: "Lab Pack" service for high-temperature incineration.

Note: Explicitly ask if they require "Witness Destruction" due to the analogue status.

Scenario B: Disposal of Reaction Mixtures & Solutions
Use this protocol for HPLC waste, mother liquors, or reaction byproducts.

pH Adjustment (Optional but Recommended):

If the waste is highly basic (pH > 12), carefully neutralize to pH 7-9 using dilute Acetic Acid

or Hydrochloric Acid in an ice bath to control exotherm.

Caution: Do not over-acidify if sending to a generic organic waste stream, as this can

complicate incineration profiles.[1]

Solvent Compatibility: Ensure the solvent matrix is compatible with the "Flammable Organic"

waste stream.[1]

Collection: Pour into a dedicated "Organic Waste - Non-Halogenated" carboy.

Rinsing: Triple-rinse all glassware with ethanol. Add rinsate to the waste carboy.[1]

Scenario C: Spill Cleanup
Evacuate & Ventilate: Clear the immediate area.[1]

Absorb:

Liquids: Use a commercial organic spill kit or vermiculite.[1] Do not use paper towels (fire

hazard).[1][3]

Solids: Cover with wet paper towels (to prevent dust) and wipe up, or use a HEPA vacuum

designated for hazardous drugs.[1][3]
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Decontaminate: Scrub the surface with a 10% bleach solution (oxidizes the amine) followed

by a water rinse.[1]

Disposal: Place all cleanup materials (gloves, absorbent pads) into a heavy-duty plastic bag,

seal it, and label as "Hazardous Waste Debris - Toxic/Corrosive."

Disposal Decision Workflow
The following diagram outlines the logical decision process for disposing of 1-(2-Methoxy-5-
methylphenyl)ethanamine to ensure compliance and safety.
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Figure 1: Decision logic for the segregation and disposal of 1-(2-Methoxy-5-
methylphenyl)ethanamine, prioritizing security for pure stocks and chemical compatibility for

mixtures.

Regulatory Compliance & Documentation
Failure to document the disposal of this compound can result in severe penalties under RCRA

and potentially the CSA.[1]

RCRA Compliance:

This waste is likely Characteristic Hazardous Waste.[1]

D001: Ignitable (if in flammable solvent or liquid free base).[1][3]

D002: Corrosive (if pH > 12.5 or amine content is high).[1][3]

Documentation: Keep copies of all Uniform Hazardous Waste Manifests (EPA Form 8700-

22) for at least 3 years [1].[1]

Federal Analogue Act Warning:

Because 1-(2-Methoxy-5-methylphenyl)ethanamine is a positional isomer of DOM (2,5-

dimethoxy-4-methylamphetamine, Schedule I), it may be legally treated as a Schedule I

substance if intended for human consumption [2].

Best Practice: Voluntarily treat the disposal documentation with the same rigor as a

Schedule I/II substance (DEA Form 41 style logging) to demonstrate "Good Faith" custody

and prevent diversion [3].[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://nmu-mi.newlook.safecollegessds.com/document/repo/65a55596-4529-49e1-a1fb-31405a052027
https://nmu-mi.newlook.safecollegessds.com/document/repo/65a55596-4529-49e1-a1fb-31405a052027
https://www.deadiversion.usdoj.gov/drug_disposal/index.html
https://nmu-mi.newlook.safecollegessds.com/document/repo/65a55596-4529-49e1-a1fb-31405a052027
https://law.justia.com/codes/maryland/2020/criminal-law/title-5/subtitle-4/section-5-402/
https://nmu-mi.newlook.safecollegessds.com/document/repo/65a55596-4529-49e1-a1fb-31405a052027
https://nmu-mi.newlook.safecollegessds.com/document/repo/65a55596-4529-49e1-a1fb-31405a052027
https://pubchem.ncbi.nlm.nih.gov/
https://nmu-mi.newlook.safecollegessds.com/document/repo/65a55596-4529-49e1-a1fb-31405a052027
https://law.justia.com/codes/maryland/2020/criminal-law/title-5/subtitle-4/section-5-402/
https://www.benchchem.com/product/b011265?utm_src=pdf-custom-synthesis#bc-rfq
https://nmu-mi.newlook.safecollegessds.com/document/repo/65a55596-4529-49e1-a1fb-31405a052027
https://accelachem.com/cn/productview_goodsid_169312_goodscode_SY153492.html
https://accelachem.com/cn/productview_goodsid_169312_goodscode_SY153492.html
https://accelachem.com/cn/productview_goodsid_169312_goodscode_SY153492.html
https://law.justia.com/codes/maryland/2020/criminal-law/title-5/subtitle-4/section-5-402/
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxyphenethylamine
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxyphenethylamine
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b011265/docs#proper-disposal-procedures-1-2-methoxy-5-methylphenyl-ethanamine
https://www.benchchem.com/product/b011265/docs#proper-disposal-procedures-1-2-methoxy-5-methylphenyl-ethanamine
https://www.benchchem.com/product/b011265/docs#proper-disposal-procedures-1-2-methoxy-5-methylphenyl-ethanamine
https://www.benchchem.com/product/b011265/docs#proper-disposal-procedures-1-2-methoxy-5-methylphenyl-ethanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b011265?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

